Cas no 1638744-82-7 ((3R)-3-(difluoromethoxy)piperidine;hydrochloride)

• Product Name: (3R)-3-(difluoromethoxy)piperidine;hydrochloride
• CAS No: 1638744-82-7
• MF: C₆H₁₂ClF₂NO
• MW: 187.62
• MDL: MFCD28501281
• CID: 5095852
• PubChem ID: 126970317
• Update Time: 2026-03-02

(3R)-3-(difluoromethoxy)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-(difluoromethoxy)piperidine hydrochloride
• (R)-3-(difluoromethoxy)piperidine HCl
• (3R)-3-(difluoromethoxy)piperidinehydrochloride
• (3R)-3-(difluoromethoxy)piperidine;hydrochloride
• 1638744-82-7
• (3R)-3-(Difluoromethoxy)piperidine hydrochloride
• BS-43630
• MFCD28501281
• D78836
• (3R)-3-(Difluoromethoxy)piperidine HCl
• CS-0184144

• MDL： MFCD28501281
• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)10-5-2-1-3-9-4-5;/h5-6,9H,1-4H2;1H/t5-;/m1./s1
• InChI Key： TWRUORSJHMYXSK-NUBCRITNSA-N
• SMILES： N1CCC[C@@H](OC(F)F)C1.[H]Cl

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (3R)-3-(difluoromethoxy)piperidine;hydrochloride

Comprehensive Overview of (3R)-3-(difluoromethoxy)piperidine hydrochloride (CAS No. 1638744-82-7)

(3R)-3-(difluoromethoxy)piperidine hydrochloride (CAS No. 1638744-82-7) is a specialized chiral compound widely used in pharmaceutical research and drug development. Its unique structure, featuring a difluoromethoxy group and a piperidine ring, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's hydrochloride salt form enhances its stability and solubility, which is critical for laboratory and industrial applications.

The growing interest in fluorinated compounds in medicinal chemistry has positioned (3R)-3-(difluoromethoxy)piperidine hydrochloride as a key building block. Researchers are increasingly exploring its potential in designing CNS-targeting drugs, given the piperidine moiety's prevalence in neuroactive pharmaceuticals. Recent studies highlight its utility in developing G-protein-coupled receptor (GPCR) modulators, a hot topic in contemporary drug discovery.

From a chemical perspective, the stereochemistry at the 3-position (R-configuration) is crucial for its biological activity. The difluoromethoxy group contributes to metabolic stability while maintaining favorable physicochemical properties – a balance highly sought after in modern small molecule therapeutics. This characteristic aligns with current pharmaceutical trends emphasizing improved drug-like properties and reduced metabolic clearance.

The synthesis of (3R)-3-(difluoromethoxy)piperidine hydrochloride typically involves asymmetric synthesis techniques to ensure the desired stereochemistry. Advanced purification methods like preparative HPLC or chiral chromatography are often employed to achieve high enantiomeric purity (>99%), meeting the stringent requirements of pharmaceutical applications. These processes reflect the compound's significance in high-value chemical production.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes for producing this compound. Recent innovations focus on catalytic asymmetric methods and flow chemistry approaches, addressing growing concerns about environmental impact in chemical manufacturing. These developments respond to increasing searches for "sustainable synthesis of fluorinated piperidines" in scientific literature.

The market for chiral building blocks like (3R)-3-(difluoromethoxy)piperidine hydrochloride continues to expand, driven by demand from contract research organizations and pharmaceutical companies. Analytical data shows rising search volumes for terms like "buy (3R)-3-(difluoromethoxy)piperidine HCl" and "CAS 1638744-82-7 supplier," indicating strong commercial interest. Quality specifications typically require ≥98% purity by HPLC analysis with complete NMR characterization data.

Storage and handling recommendations for (3R)-3-(difluoromethoxy)piperidine hydrochloride emphasize protection from moisture at recommended temperatures (typically 2-8°C). The compound's hygroscopic nature necessitates proper packaging, often under inert atmosphere for long-term storage. These precautions ensure stability for research applications, a frequent concern reflected in search queries about "stability of fluorinated piperidine derivatives."

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The combination of its structural features and pharmacophore elements makes it particularly interesting for targeted protein degradation strategies, a rapidly growing field in drug discovery. This aligns with increasing academic and industrial interest in next-generation therapeutic platforms.

For researchers working with (3R)-3-(difluoromethoxy)piperidine hydrochloride, proper analytical characterization is essential. Standard protocols include mass spectrometry for molecular weight confirmation, chiral HPLC for enantiomeric purity assessment, and comprehensive spectroscopic analysis (1H NMR, 13C NMR, 19F NMR). These quality control measures address common search queries about "characterization of chiral pharmaceutical intermediates."

The compound's applications extend beyond pharmaceuticals to include agrochemical research and material science. The fluorine atoms in its structure can influence material properties, making it potentially valuable for developing specialty polymers with unique characteristics. This versatility contributes to its growing importance in multiple scientific disciplines, as evidenced by cross-disciplinary citations in recent literature.

In conclusion, (3R)-3-(difluoromethoxy)piperidine hydrochloride (CAS No. 1638744-82-7) represents a sophisticated chemical tool with broad utility in modern research. Its combination of chirality, fluorination, and heterocyclic structure addresses multiple current needs in drug discovery and materials development. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable asset in scientific innovation.